Cas no 1198-47-6 (6-Methylthioguanine)
6-Methylthioguanine is a purine analog with notable applications in biochemical and pharmaceutical research. Its structure, featuring a methylthio substitution at the 6-position of the guanine base, confers unique properties for studying nucleoside metabolism and nucleic acid interactions. This compound serves as a valuable intermediate in the synthesis of modified nucleosides and has been investigated for its potential role in antimetabolite therapies. Its stability and specificity make it suitable for mechanistic studies involving enzymatic processes, such as those mediated by methyltransferases or purine salvage pathways. Researchers value 6-methylthioguanine for its well-defined chemical behavior and utility in probing nucleic acid modifications.
6-Methylthioguanine structure
Product Name:6-Methylthioguanine
CAS No:1198-47-6
MF:C6H7N5S
MW:181.218278169632
CID:151511
PubChem ID:24891471
Update Time:2025-10-17
6-Methylthioguanine Chemical and Physical Properties
Names and Identifiers
-
- 6-Methylthioguanine
- 2-Amino-6-Methylmercaptopurine
- 6-methylsulfanyl-7H-purin-2-amine
- 2-Amino-6-methylthiopurine
- S-methylthioguanine
- FT-0620820
- EN300-7830130
- BDBM50334271
- AKOS022640875
- SR-01000467439
- SCHEMBL94363
- S6-Methyl-6-thioguanine
- 6-(methylthio)-9H-purin-2-amine
- AI3-52059
- CHEBI:140528
- SR-01000467439-1
- 6-(Methylsulfanyl)-1H-purin-2-amine #
- 6-(Methylthio)-1H-purin-2-amine
- CS-0261360
- Purine, 2-amino-6-methylthio-
- SR-01000642883-1
- NSC 29420
- 2-Amino-6-methylmercapto-9H-purine
- S-Methyl-6-thioguanine
- s6-methylthioguanine
- CHEMBL1172777
- 6-(methylsulfanyl)-7H-purin-2-ylamine
- thioguanine S-methylether
- AKOS015904162
- 6-(methylsulfanyl)-9H-purin-2-amine
- NS00008363
- W-200931
- EINECS 214-833-4
- DTXSID60152594
- NSC29420
- CCG-53733
- AS-61606
- HMS608L06
- 1H-Purin-2-amine, 6-(methylthio)-, hemihydrate
- 9H-Purin-2-amine, 6-(methylthio)-
- 2-Amino-6-methylmercaptopurine, >=95%
- 6-(methylsulfanyl)-7H-purin-2-amine
- NSC-29420
- ChemDiv1_007640
- Oprea1_233867
- UNII-QNV75HJN3A
- Purine, 2-amino-6-(methylthio)-
- 6-(methylthio)-3H-purin-2-amine
- MFCD00044701
- 1H-Purin-2-amine, 6-(methylthio)-
- 6-(methylthio)-7H-purin-2-amine
- Oprea1_551963
- 2-amino-6-methylmercap-topurine
- QNV75HJN3A
- 1198-47-6
- DB-041505
-
- MDL： MFCD00044701
- Inchi： 1S/C6H7N5S/c1-12-5-3-4(9-2-8-3)10-6(7)11-5/h2H,1H3,(H3,7,8,9,10,11)
- InChI Key： YEGKYFQLKYGHAR-UHFFFAOYSA-N
- SMILES： S(C)C1C2=C(N=C(N)N=1)N=CN2
Computed Properties
- Exact Mass: 181.04200
- Monoisotopic Mass: 181.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: nothing
- Topological Polar Surface Area: 106A^2
Experimental Properties
- Color/Form: solid
- Density: 1.403 (estimate)
- Melting Point: 235.5°C
- Boiling Point: 344.1°C at 760 mmHg
- Flash Point: 161.9°C
- Refractive Index: 1.4606 (estimate)
- PSA: 105.78000
- LogP: 1.23820
- Solubility: Not determined
6-Methylthioguanine Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H315-H318-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-37/38-41
- Safety Instruction： S24/25; S39; S26
-
Hazardous Material Identification：
- Safety Term：S24/25
- Risk Phrases：R22
6-Methylthioguanine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6-Methylthioguanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A384848-100mg |
6-(Methylthio)-7H-purin-2-amine |
1198-47-6 | 98+% | 100mg |
$38.0 | 2025-02-21 | |
| Ambeed | A384848-250mg |
6-(Methylthio)-7H-purin-2-amine |
1198-47-6 | 98+% | 250mg |
$90.0 | 2025-02-21 | |
| TRC | M330720-100mg |
6-Methylthioguanine |
1198-47-6 | 100mg |
$ 121.00 | 2023-09-07 | ||
| TRC | M330720-250mg |
6-Methylthioguanine |
1198-47-6 | 250mg |
$ 224.00 | 2023-09-07 | ||
| TRC | M330720-1g |
6-Methylthioguanine |
1198-47-6 | 1g |
$804.00 | 2023-05-17 | ||
| TRC | M330720-2.5g |
6-Methylthioguanine |
1198-47-6 | 2.5g |
$1694.00 | 2023-05-17 | ||
| Chemenu | CM138570-250mg |
6-(Methylthio)-7H-purin-2-amine |
1198-47-6 | 95% | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM138570-1g |
6-(Methylthio)-7H-purin-2-amine |
1198-47-6 | 95% | 1g |
$*** | 2023-04-03 | |
| Ambeed | A384848-50mg |
6-(Methylthio)-7H-purin-2-amine |
1198-47-6 | 98+% | 50mg |
$31.0 | 2025-02-21 | |
| Ambeed | A384848-1g |
6-(Methylthio)-7H-purin-2-amine |
1198-47-6 | 98+% | 1g |
$337.0 | 2025-02-21 |
6-Methylthioguanine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1198-47-6)2-氨基-6-巯嘌呤
Order Number:LE1635859
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:1198-47-6)2-Amino-6-methylmercaptopurine
Order Number:1635859
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
6-Methylthioguanine Related Literature
-
1. Nucleophilic displacement of the trimethylammonio-group as a new route to fluoropurinesJ. Kiburis,J. H. Lister J. Chem. Soc. C 1971 3942
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